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Compound of Interest

Compound Name: 2-Chloro-3-methoxybenzonitrile

CAS No.: 853331-52-9

Cat. No.: B1602500

Get Quote

Executive Summary & Chemical Profile[2][3]
2-Chloro-3-methoxybenzonitrile (CAS 853331-52-9) is a highly functionalized aromatic

scaffold utilized in the synthesis of kinase inhibitors, PDE4 inhibitors, and fused heterocycles

(e.g., quinazolines, benzoxaboroles).[1]

Its utility stems from its "Orthogonal Triad" of reactivity:

C1-Nitrile: Precursor for amidines, tetrazoles, or benzylamines.[1]

C2-Chlorine: Site for cross-coupling (Suzuki/Buchwald) or nucleophilic displacement (

).

C3-Methoxy: A masked phenol (via demethylation) or solubilizing group.

Critical Technical Challenge: The C2-chlorine is sterically crowded, "sandwiched" between the

nitrile and methoxy groups.[1] Standard protocols often fail due to this steric hindrance. This
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guide provides optimized protocols to overcome the Ortho-Effect.

Chemical Specifications
Property Value Notes

CAS Number 853331-52-9 Primary identifier

Formula MW: 167.59 g/mol

Appearance White to Off-white Solid MP: 92–96 °C

Solubility DMSO, DMF, DCM, Methanol Insoluble in water

Electronic State Activated Electrophile C1-CN activates C2-Cl for

Strategic Reactivity Map
The following diagram illustrates the divergent synthetic pathways accessible from this scaffold.

Note the central role of the C2-Chlorine displacement.
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Figure 1: Divergent synthetic pathways. The C2-position is the critical gateway to structural

complexity.[1]
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Optimized Experimental Protocols
Protocol A: Sterically Hindered Suzuki-Miyaura Coupling
Objective: Form a C-C bond at the crowded C2 position. Challenge: The C3-Methoxy group

creates steric clash with bulky phosphine ligands, while the C1-Nitrile can poison Palladium

catalysts.[1] Solution: Use of SPhos or XPhos (Buchwald Ligands) which are designed for

sterically hindered chlorides.[1]

Reagents:

Substrate: 2-Chloro-3-methoxybenzonitrile (1.0 equiv)[1]

Boronic Acid: Aryl-B(OH)2 (1.2 equiv)[1]

Catalyst:

(2 mol%)[1]

Ligand: SPhos (4 mol%) or XPhos (for very bulky partners)[1]

Base:

(3.0 equiv, finely ground)[1]

Solvent: Toluene/Water (10:1 ratio)[1]

Step-by-Step Methodology:

Inert Setup: Charge a reaction vial with the substrate (100 mg, 0.6 mmol), boronic acid (0.72

mmol),

(11 mg), SPhos (10 mg), and

(380 mg).[1]

Degassing: Seal the vial and purge with Argon for 5 minutes.

Solvation: Add degassed Toluene (4 mL) and Water (0.4 mL) via syringe.
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Reaction: Heat the block to 100°C with vigorous stirring (1000 rpm) for 12–16 hours.

Note: Vigorous stirring is crucial for the biphasic system.

Workup: Cool to RT. Dilute with EtOAc (20 mL), wash with brine (10 mL). Dry organic layer

over

.[2]

Purification: Flash chromatography (Hexane/EtOAc gradient).

Troubleshooting Table:

Observation Root Cause Corrective Action

Low Conversion (<20%) Catalyst poisoning by CN
Switch to Pd(OAc)2 / XPhos

pre-catalyst system.

Hydrolysis of CN Basic conditions too harsh
Switch base to CsF or KF in

anhydrous Dioxane.

| Protodeboronation | Unstable Boronic Acid | Add the boronic acid in portions or lower temp to

80°C. |

Protocol B: Regioselective Displacement
Objective: Introduce an amine at C2 (Precursor for Quinazolines). Mechanism: The Nitrile

group at C1 withdraws electron density, activating the C2-Cl.[1] The C3-OMe is electron-

donating but does not deactivate the ring enough to prevent reaction.[1]

Reagents:

Substrate: 2-Chloro-3-methoxybenzonitrile (1.0 equiv)[1]

Nucleophile: Primary or Secondary Amine (1.5 equiv)[1]

Base: DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)[1]

Solvent: DMSO (Anhydrous) or NMP[1]
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Step-by-Step Methodology:

Dissolution: Dissolve substrate (1.0 g) in DMSO (5 mL/g).

Addition: Add DIPEA followed by the amine.

Thermal Activation:

Aliphatic Amines: Heat to 80°C for 4–6 hours.

Anilines (Weaker Nucleophiles):[1] Heat to 120°C for 12–24 hours.

Quench: Pour reaction mixture into crushed ice/water (50 mL).

Isolation: The product usually precipitates. Filter and wash with water.[3][4] If no precipitate,

extract with DCM.

Protocol C: Nitrile Hydrolysis to Amide
Objective: Convert C1-CN to

without hydrolyzing the C3-OMe ether. Reagents: NaOH (1.0M),

(30%).[1]

Methodology:

Suspend substrate in Ethanol/Water (1:1).

Add NaOH (1.1 equiv) and

(5 equiv) dropwise at 0°C.

Allow to warm to RT. The reaction is usually complete in 2 hours (Radziszewski reaction).

Caution: This reaction is exothermic.

Analytical Quality Control (QC)[1]
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To ensure the integrity of the intermediate before committing to expensive downstream steps,

verify the following parameters.

HPLC Method (Reverse Phase):

Column: C18 (Agilent Zorbax or equiv), 3.5 µm, 4.6 x 100 mm.[1]

Mobile Phase: A: Water (0.1% TFA); B: Acetonitrile.

Gradient: 5% B to 95% B over 10 min.

Detection: UV at 254 nm (Aromatic) and 220 nm (Nitrile).[1]

Retention Time: Expect the product to elute later than 3-methoxybenzonitrile due to the Cl-

lipophilicity.[1]

NMR Signature (

):

Proton (

): Look for the distinctive 1,2,3-substitution pattern.[1]

3.95 ppm (s, 3H, -OCH3).[1]

7.1–7.4 ppm (m, 3H, Aromatic).[1]

Carbon (

):

Nitrile Peak: ~115–117 ppm.

Methoxy Carbon: ~56 ppm.

Safety & Handling Guidelines
Hazard Classification: Acute Tox. 4 (Oral/Dermal/Inhalation). Irritant.
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Specific Risk: Nitriles can release cyanide upon metabolism or combustion. While this

molecule is stable, standard cyanide-handling precautions should be observed in large-scale

synthesis.

Storage: Store at RT, dry. Stable for >2 years if kept away from strong acids/bases.

Decision Logic for Process Optimization
Use the following logic flow to troubleshoot low yields during scale-up.

Reaction Failed/Low Yield

Is Starting Material Remaining?

Identify Byproducts

No (Consumed)

Increase Temp (+20°C)
Check Solvent BP

Yes (Stalled)

Change Ligand
(PPh3 -> SPhos)

Homocoupling

Lower Temp
Switch Base (weak)

Hydrolysis/Black Tar

Click to download full resolution via product page

Figure 2: Troubleshooting logic for optimization of reactions involving 2-Chloro-3-
methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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